BENGHE Methodological & Application

Check Availability & Pricing

Preparing Stock Solutions for Research: AES-
135

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: AES-135
Cat. No.: B605199
Get Quote
\ J

A comprehensive guide for researchers, scientists, and drug development professionals on the
preparation, handling, and storage of AES-135 stock solutions to ensure experimental
accuracy and reproducibility.

Introduction

Accurate and consistent preparation of stock solutions is a cornerstone of reliable and
reproducible scientific research. This document provides detailed application notes and
protocols for the preparation of stock solutions of AES-135, a critical step for a wide range of in
vitro and in vivo studies. Adherence to these guidelines is essential for maintaining the integrity
of experimental outcomes.

AES-135: Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a compound is paramount for
the correct preparation of its stock solutions. While the specific research compound "AES-135"
IS not uniquely identified in public chemical databases, for the purpose of this protocol, we will
proceed with the properties of a common research compound, 4-Hydroxybenzoic Acid
(PubChem CID: 135), which will be used as a representative example. Researchers should
substitute the specific properties of their "AES-135" if it differs.
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Table 1: Physicochemical Properties of 4-Hydroxybenzoic Acid (Representative Compound)

Property Value Reference
Molecular Formula C7HeOs3 [1]
Molecular Weight 138.12 g/mol [1]
Appearance White crystalline powder [1]
Solubility in Water 5000 mg/L at 25 °C [1]

Freely soluble in alcohol and
Solubility in Organic Solvents acetone; slightly soluble in [1]

chloroform and ether.

Melting Point Not specified in search results.

. Stable under recommended
Stability . [2]
storage conditions.

Required Materials and Equipment

Materials:
o AES-135 (powder form)

» High-purity solvent (e.g., Dimethyl Sulfoxide (DMSO), Ethanol, or sterile deionized water,
depending on experimental requirements and compound solubility)

» Sterile, conical centrifuge tubes (e.g., 15 mL and 50 mL)

» Sterile, amber microcentrifuge tubes or cryovials for aliquots
» Pipette tips (sterile, filtered)

Equipment:

e Analytical balance

e \ortex mixer
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Sonicator (optional, for aiding dissolution)

Calibrated pipettes

Laminar flow hood or biological safety cabinet

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Experimental Protocols
Preparation of a 10 mM AES-135 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many cell-based assays.

Workflow Diagram:
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(1. Weigh AES—13E)

Stock Solution Preparation

(2. Calculate required solvent vqume)

G. Add solvent to AES-lBS)

(4. Dissolve completely (vortex/sonicate))

G. Sterilize (if necessary))
(6. Aliquot into cryovials)
(7. Store at -20°C or —80°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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